2-Ethoxybenzylamine
Cat. No. B1581976
CAS RN:
37806-29-4
M. Wt: 151.21 g/mol
InChI Key: LAUPTNYHVCVPFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Ethoxybenzylamine is a chemical compound with the linear formula C2H5OC6H4CH2NH2 . It has been used in the preparation of 2,3,6-trisubstituted pyridines .
Molecular Structure Analysis
The molecular structure of 2-Ethoxybenzylamine consists of a benzene ring attached to an ethoxy group (C2H5O-) and a benzylamine group (CH2NH2) . The molecular weight is 151.21 .Physical And Chemical Properties Analysis
2-Ethoxybenzylamine has a density of 1.0±0.1 g/cm3, a boiling point of 276.5±0.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . Its refractive index is 1.526 . It has 2 hydrogen bond acceptors, 2 hydrogen bond donors, and 3 freely rotating bonds .Scientific Research Applications
Metabolic Profiling and Pharmacology
- 2-Ethoxybenzylamine and its derivatives are extensively studied in metabolic profiling. One research focused on determining the metabolic pathways of N-benzylphenethylamines, including compounds structurally similar to 2-ethoxybenzylamine, in various biological systems (Šuláková et al., 2021).
- Another study explored the receptor binding profiles of N-2-methoxybenzyl derivatives of phenethylamines, revealing their interactions with various receptors, including serotonin and dopamine receptors, which could be relevant for understanding the pharmacology of related compounds (Rickli et al., 2015).
Toxicokinetics and Forensic Toxicology
- 2-Ethoxybenzylamine derivatives have been the subject of toxicokinetic studies. For instance, research on NBOMe derivatives, which are structurally related, has been crucial in understanding drug-drug interactions and elimination routes (Richter et al., 2019).
Sensing and Detection Technologies
- Research in sensing technologies includes the development of chemosensors where compounds like 2-ethoxybenzylamine derivatives could be used. A study reported on a rhodamine-based compound acting as a fluorescent sensor for metal ions (Roy et al., 2019).
- Another area involves the electrochemical sensing of new psychoactive substances, including NBOMes, on blotter paper using techniques like square-wave voltammetry (Souza et al., 2018).
Biochemical Pharmacology
- Studies in biochemical pharmacology have shown the potency of certain 2-ethoxybenzylamine derivatives as agonists at serotonin receptors, providing insight into their hallucinogenic activity (Eshleman et al., 2018).
Synthesis and Characterization
- Synthesis and characterization of new derivatives of 2-ethoxybenzylamine are vital for developing novel compounds with potential pharmaceutical applications. A study on the synthesis of oligoribonucleotides using a 4-methoxybenzyl group, related to 2-ethoxybenzylamine, highlights this application (Takaku & Kamaike, 1982).
Safety And Hazards
properties
IUPAC Name |
(2-ethoxyphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-2-11-9-6-4-3-5-8(9)7-10/h3-6H,2,7,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAUPTNYHVCVPFH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80191248 |
Source
|
| Record name | 2-Ethoxybenzylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80191248 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxybenzylamine | |
CAS RN |
37806-29-4 |
Source
|
| Record name | 2-Ethoxybenzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=37806-29-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Ethoxybenzylamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037806294 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Ethoxybenzylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80191248 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethoxybenzylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.776 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
2-Ethoxybenzylamine
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Citations
For This Compound
11
Citations
… 2-Hydroxybenzylamine 37 and 2-ethoxybenzylamine 38 were converted into the corresponding hydrochlorides 1 and 2 by dissolution in dry Et 2 O and saturation with dry gaseous HCl. …
Number of citations: 7
www.sciencedirect.com
Abstract Treatment of benzyiic amines with phenyl dichlorophosphate and dimethyl sulfoxide followed by sequential addition of triethylamine and oxalic acid gave rise to the …
Number of citations: 10
www.tandfonline.com
… Elimination of ammonia from 2-ethoxybenzamide and 2-ethoxybenzylamine as further examples of complex ortho effects Org. Mass Spectrom. 1976 11 773 779 DOI: 10.1002/oms.…
Number of citations: 6
pubs.acs.org
… However, only a slight improvement of activity was observed when increasing the bulk of the alkoxy to the 2′-ethoxybenzylamine (entry 2), or to the 2′-isopropoxybenzylamine (entry 3…
Number of citations: 21
www.sciencedirect.com
… According to the general procedure, employing 6 and 2-ethoxybenzylamine afforded compound 7h as a light yellow solid, 89% yield, mp: 169–171 C. H NMR (500 MHz, DMSO‑d 6 ) δ …
Number of citations: 19
www.sciencedirect.com
… According to the general procedure, employing 6 and 2-ethoxybenzylamine afforded compound 1m as a white solid, 31% yield, mp: 83–84 C. H NMR (500 MHz, DMSO‑d 6 ) δ 8.68 (t, J …
Number of citations: 18
www.sciencedirect.com
… There was only slight improvement with an increase in the bulk of alkoxy substituent to 2′-ethoxybenzylamine or 2′-isopropoxybenzylamine. Replacing the amide with a longer …
Number of citations: 245
pubs.acs.org
… diversity-oriented fluorescence libraries has become an effective strategy to identify highly selective molecular probes, 23 and we observed that compounds with 2-ethoxybenzylamine (…
Number of citations: 22
pubs.rsc.org
The Bohlmann–Rahtz reaction has been used to prepare 2,3,6-trisubstituted pyridines suitable for use in library synthesis. The synthesis of piperidine substituted nicotinic acid …
Number of citations: 52
www.sciencedirect.com
A procedure for the sequential, selective derivatization of cyanuric chloride that allows for the incorporation of carbohydrates and peptides has been elucidated. As a result, large …
Number of citations: 81
www.sciencedirect.com
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